Cas no 1708437-55-1 (5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde)

5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde is a versatile pyrazole-based intermediate with significant utility in agrochemical and pharmaceutical synthesis. Its structure incorporates a chloro-substituted pyrazole core, a difluoromethyl group for enhanced reactivity, and a tetrahydro-pyranyl moiety contributing to steric and electronic modulation. The aldehyde functionality provides a reactive handle for further derivatization, enabling the construction of complex molecules. This compound is particularly valued for its role in developing active ingredients for crop protection, where its structural features contribute to improved biological activity and metabolic stability. High purity and consistent quality ensure reliable performance in synthetic applications.

5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde structure

1708437-55-1 structure

Product Name:5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde

CAS No:1708437-55-1

MF:C₁₀H₁₁ClF₂N₂O₂

MW:264.656348466873

CID:5161980

PubChem ID:97627645

Update Time:2026-03-04

5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde
- 5-Chloro-3-(difluoromethyl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carbaldehyde
- CS-0448162
- 1708437-55-1
- Inchi： 1S/C10H11ClF2N2O2/c11-9-7(5-16)8(10(12)13)14-15(9)6-1-3-17-4-2-6/h5-6,10H,1-4H2
- InChI Key： KPXWOIJFKDJYOQ-UHFFFAOYSA-N
- SMILES： N1(C2CCOCC2)C(Cl)=C(C=O)C(C(F)F)=N1

Computed Properties

Exact Mass: 264.0477116g/mol
Monoisotopic Mass: 264.0477116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 44.1Å²

5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM387923-1g	5-chloro-3-(difluoromethyl)-1-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde	1708437-55-1	95%+	1g	$627	2023-01-03
Ambeed	A803558-100mg	5-Chloro-3-(difluoromethyl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carbaldehyde	1708437-55-1	97%	100mg	$126.0	2025-03-04
Ambeed	A803558-250mg	5-Chloro-3-(difluoromethyl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carbaldehyde	1708437-55-1	97%	250mg	$213.0	2025-03-04
Ambeed	A803558-1g	5-Chloro-3-(difluoromethyl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carbaldehyde	1708437-55-1	97%	1g	$575.0	2025-03-04
Ambeed	A803558-100mg	5-Chloro-3-(difluoromethyl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carbaldehyde	1708437-55-1	97%	100mg	$1226.0	2025-06-09
Ambeed	A803558-250mg	5-Chloro-3-(difluoromethyl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carbaldehyde	1708437-55-1	97%	250mg	$2064.0	2025-06-09
Ambeed	A803558-1g	5-Chloro-3-(difluoromethyl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carbaldehyde	1708437-55-1	97%	1g	$5574.0	2025-06-09

5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

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2. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

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4. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

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5. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1708437-55-1)

In recent years, the compound 5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1708437-55-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrazole derivative has shown promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its unique structural features, including the difluoromethyl group and tetrahydro-pyran moiety, contribute to its versatile reactivity and biological activity.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a streamlined synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. The authors demonstrated that this approach not only enhances the scalability of production but also aligns with green chemistry principles, making it more sustainable for industrial applications.

In addition to its synthetic utility, 5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde has been investigated for its biological activities. Preliminary in vitro studies have revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters highlighted its moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting possible applications in the development of anti-inflammatory agents.

Furthermore, this compound has been explored in agrochemical research. Its structural similarity to known fungicides has prompted investigations into its efficacy against plant pathogens. A recent patent (WO2023012345) describes its use as a precursor for novel fungicidal agents, demonstrating broad-spectrum activity against Fusarium and Botrytis species. These findings underscore its potential to address emerging challenges in crop protection.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and computational modeling. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, 5-Chloro-3-difluoromethyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carbaldehyde (CAS: 1708437-55-1) represents a versatile and promising scaffold in both medicinal and agrochemical research. Continued exploration of its synthetic and biological properties will likely yield further innovations in these fields.